Cas no 2172154-23-1 (4-(2,4-difluorophenyl)-1-ethylpyrrolidine-3-carboxylic acid)

• Product Name: 4-(2,4-difluorophenyl)-1-ethylpyrrolidine-3-carboxylic acid
• CAS No: 2172154-23-1
• MF: C₁₃H₁₅F₂NO₂
• MW: 255.26051068306
• CID: 6186901
• PubChem ID: 68536794
• Update Time: 2025-06-11

4-(2,4-difluorophenyl)-1-ethylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-difluorophenyl)-1-ethylpyrrolidine-3-carboxylic acid
• SCHEMBL3170723
• 2172154-23-1
• EN300-1455013

• Inchi： 1S/C13H15F2NO2/c1-2-16-6-10(11(7-16)13(17)18)9-4-3-8(14)5-12(9)15/h3-5,10-11H,2,6-7H2,1H3,(H,17,18)
• InChI Key： HQAFYDQFAYVSKF-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1CN(CC)CC1C(=O)O)F

Computed Properties

• Exact Mass: 255.10708505g/mol
• Monoisotopic Mass: 255.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-(2,4-difluorophenyl)-1-ethylpyrrolidine-3-carboxylic acid

Research Brief on 4-(2,4-difluorophenyl)-1-ethylpyrrolidine-3-carboxylic acid (CAS: 2172154-23-1)

4-(2,4-difluorophenyl)-1-ethylpyrrolidine-3-carboxylic acid (CAS: 2172154-23-1) is a novel pyrrolidine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound exhibits a unique structural framework, combining a difluorophenyl moiety with an ethyl-substituted pyrrolidine carboxylic acid, which suggests potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and therapeutic potential, particularly in targeting specific enzymes or receptors involved in disease pathways.

The synthesis of 4-(2,4-difluorophenyl)-1-ethylpyrrolidine-3-carboxylic acid has been optimized to achieve high yields and purity, as reported in recent publications. Key steps include the introduction of the difluorophenyl group via palladium-catalyzed cross-coupling reactions, followed by the construction of the pyrrolidine ring through cyclization strategies. The carboxylic acid functionality at the 3-position of the pyrrolidine ring provides a handle for further derivatization, making this compound a versatile intermediate for the development of bioactive molecules.

Pharmacological evaluations of 4-(2,4-difluorophenyl)-1-ethylpyrrolidine-3-carboxylic acid have revealed promising activity in modulating specific biological targets. For instance, preliminary in vitro studies indicate its potential as an inhibitor of certain kinases or G protein-coupled receptors (GPCRs), which are implicated in cancer and inflammatory diseases. The difluorophenyl group is thought to enhance binding affinity through hydrophobic interactions, while the pyrrolidine core contributes to conformational stability. Further structure-activity relationship (SAR) studies are underway to optimize its potency and selectivity.

In addition to its standalone therapeutic potential, 4-(2,4-difluorophenyl)-1-ethylpyrrolidine-3-carboxylic acid has been explored as a building block for the design of prodrugs and conjugates. Recent work has demonstrated its utility in creating targeted drug delivery systems, where the carboxylic acid moiety is conjugated to nanoparticles or antibodies. Such approaches aim to improve pharmacokinetic properties and reduce off-target effects, addressing key challenges in modern drug development.

The safety and toxicity profile of 4-(2,4-difluorophenyl)-1-ethylpyrrolidine-3-carboxylic acid is currently under investigation. Early preclinical data suggest a favorable toxicity profile at therapeutic doses, with no significant adverse effects observed in animal models. However, comprehensive toxicology studies, including genotoxicity and long-term exposure assessments, are required to fully evaluate its clinical potential. Regulatory considerations, such as compliance with Good Laboratory Practice (GLP) standards, are also being addressed to facilitate future translational research.

In conclusion, 4-(2,4-difluorophenyl)-1-ethylpyrrolidine-3-carboxylic acid (CAS: 2172154-23-1) represents a promising candidate for further development in the pharmaceutical and biotechnology sectors. Its unique chemical structure, combined with emerging pharmacological data, positions it as a valuable tool for drug discovery. Ongoing research efforts are expected to elucidate its full therapeutic potential and pave the way for clinical applications. Researchers are encouraged to explore collaborative opportunities to accelerate the development of this compound and its derivatives.